molecular formula C16H17N3O B7472502 N-pyrimidin-2-yl-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetamide

N-pyrimidin-2-yl-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetamide

Cat. No. B7472502
M. Wt: 267.33 g/mol
InChI Key: SWHYWLRJJFNCNI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-pyrimidin-2-yl-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetamide, also known as THN-NPY, is a synthetic compound that has gained attention due to its potential therapeutic applications. It belongs to the class of NPY Y1 receptor antagonists and has been shown to have promising results in various scientific studies.

Mechanism of Action

The mechanism of action of N-pyrimidin-2-yl-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetamide involves the blockade of the NPY Y1 receptor, which is known to be involved in various physiological processes such as feeding behavior, stress response, and emotional regulation. By blocking this receptor, this compound has been shown to reduce anxiety and depression-like behavior in animal models.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. It has been found to reduce food intake and body weight in obese rats, as well as to improve glucose tolerance and insulin sensitivity. This compound has also been shown to reduce the release of stress hormones such as cortisol and to improve the response to stress.

Advantages and Limitations for Lab Experiments

The advantages of using N-pyrimidin-2-yl-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetamide in lab experiments include its high affinity for the NPY Y1 receptor, its specificity for this receptor, and its potential therapeutic applications in various scientific research fields. However, the limitations of using this compound in lab experiments include its relatively low yield in the synthesis process, its potential toxicity at high doses, and the need for further studies to determine its long-term safety and efficacy.

Future Directions

There are several future directions for the study of N-pyrimidin-2-yl-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetamide. These include further studies to determine its safety and efficacy in humans, the development of more efficient synthesis methods, and the exploration of its potential therapeutic applications in other scientific research fields such as pain management and addiction treatment. Additionally, the use of this compound in combination with other drugs or therapies may also be explored to enhance its therapeutic effects.

Synthesis Methods

The synthesis of N-pyrimidin-2-yl-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetamide involves a multi-step process that includes the reaction of 2,6-dichloropyridine with 2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetic acid, followed by the reaction with ammonia and further purification steps. The yield of this synthesis method is reported to be around 55%.

Scientific Research Applications

N-pyrimidin-2-yl-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetamide has been extensively studied for its potential therapeutic applications in various scientific research fields. It has been found to have a high affinity for the NPY Y1 receptor and has shown promising results in the treatment of anxiety, depression, and obesity.

properties

IUPAC Name

N-pyrimidin-2-yl-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H17N3O/c20-15(19-16-17-8-3-9-18-16)11-12-6-7-13-4-1-2-5-14(13)10-12/h3,6-10H,1-2,4-5,11H2,(H,17,18,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SWHYWLRJJFNCNI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC2=C(C1)C=CC(=C2)CC(=O)NC3=NC=CC=N3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H17N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

267.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.